Cas no 898784-02-6 (2-(2-Chlorophenyl)-3'-iodoacetophenone)

• Product Name: 2-(2-Chlorophenyl)-3'-iodoacetophenone
• CAS No: 898784-02-6
• MF: C₁₄H₁₀ClIO
• MW: 356.586075305939
• CID: 994278
• PubChem ID: 24723900
• Update Time: 2025-07-21

2-(2-Chlorophenyl)-3'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(3-iodophenyl)ethanone
• 2-(2-CHLOROPHENYL)-3'-IODOACETOPHENONE
• 898784-02-6
• 2-(2-Chlorophenyl)-1-(3-iodophenyl)ethan-1-one
• DTXSID70642299
• MFCD02260703
• AKOS010054642
• 2-(2-Chlorophenyl)-3'-iodoacetophenone

• MDL： MFCD02260703
• Inchi： 1S/C14H10ClIO/c15-13-7-2-1-4-10(13)9-14(17)11-5-3-6-12(16)8-11/h1-8H,9H2
• InChI Key： VGUYWIXEFPHMPS-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC=CC=1Cl)=O

Computed Properties

• Exact Mass: 355.94600
• Monoisotopic Mass: 355.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.653
• Boiling Point: 429.4°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.648
• PSA: 17.07000
• LogP: 4.37000

Additional information on 2-(2-Chlorophenyl)-3'-iodoacetophenone

Professional Introduction to 2-(2-Chlorophenyl)-3'-iodoacetophenone (CAS No. 898784-02-6)

2-(2-Chlorophenyl)-3'-iodoacetophenone, with the chemical identifier CAS No. 898784-02-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a chlorophenyl group and an iodoacetophenone moiety, has garnered attention due to its versatile applications in the development of novel therapeutic agents and advanced materials.

The structural characteristics of 2-(2-Chlorophenyl)-3'-iodoacetophenone make it a valuable intermediate in synthetic chemistry. The presence of both chloro and iodo substituents provides unique reactivity, enabling various functionalization strategies. These attributes are particularly useful in constructing complex molecular frameworks, which are essential for drug discovery and material science.

In recent years, the compound has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its structural features to develop new analogs with enhanced biological activity. For instance, derivatives of 2-(2-Chlorophenyl)-3'-iodoacetophenone have been explored as candidates for treating neurological disorders, cancer, and infectious diseases. The ability to modify the chloro and iodo groups allows for fine-tuning of pharmacokinetic properties, leading to more effective drug candidates.

The role of 2-(2-Chlorophenyl)-3'-iodoacetophenone in cross-coupling reactions is another area of significant interest. These reactions are fundamental in constructing carbon-carbon bonds, a critical step in the synthesis of many pharmaceuticals. The compound's iodo group makes it an excellent substrate for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings. These transformations have been instrumental in creating diverse libraries of molecules for high-throughput screening.

Advances in computational chemistry have further enhanced the utility of 2-(2-Chlorophenyl)-3'-iodoacetophenone. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the design of more potent and selective drugs. Additionally, computational methods have been used to predict the outcomes of synthetic transformations, optimizing reaction conditions and improving yields.

The compound's application extends beyond pharmaceuticals into the field of materials science. Its unique electronic properties make it a candidate for organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as a building block for conjugated polymers, which are essential components in these advanced technologies.

In conclusion, 2-(2-Chlorophenyl)-3'-iodoacetophenone (CAS No. 898784-02-6) is a multifaceted compound with broad applications in synthetic chemistry, pharmaceutical research, and materials science. Its structural features and reactivity make it a valuable tool for developing new drugs and advanced materials. As research continues to evolve, the significance of this compound is likely to grow, driving further innovation and discovery.